Cas no 72023-40-6 (N/A)

• Product Name: N/A
• CAS No: 72023-40-6
• Molecular Formula: C₁₁H₁₄O₄
• Molecular Weight: 210.226
• CID: 2012672
• PubChem ID: 84819507

N/A Properties

Names and Identifiers

• 3-Hydroxy-4-isopropyl-2-methoxybenzoicacid
• 3-Hydroxy-4-isopropyl-2-methoxybenzoic acid
• 3-hydroxy-2-methoxy-4-propan-2-ylbenzoic acid
• 72023-40-6

• InChIKey： YQWKSVVJVNMBGG-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O4/c1-6(2)7-4-5-8(11(13)14)10(15-3)9(7)12/h4-6,12H,1-3H3,(H,13,14)
• SMILES： CC(C)C1=C(C(=C(C=C1)C(=O)O)OC)O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 210.08920892g/mol
• Heavy Atom Count: 15
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives O-methoxybenzoic acids and derivatives